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Compound of Interest

Compound Name: Stearyl stearoyl stearate
CAS No.: 54684-78-5
Cat. No.: B1599393
Get Quote
. J
Introduction

Stearyl stearate (octadecyl octadecanoate) is a waxy, crystalline ester of stearyl alcohol and
stearic acid.[1] It is widely utilized in the pharmaceutical, cosmetic, and food industries as an
emollient, thickener, stabilizer, and a matrix-forming agent in drug delivery systems.[1][2] Its
biocompatibility, biodegradability, and hydrophobic nature make it a valuable excipient,
particularly in the formulation of controlled-release drug delivery systems like Solid Lipid
Nanoparticles (SLNs).[1] The precise characterization of stearyl stearate is crucial for ensuring
its quality, purity, and performance in final formulations.

This document provides detailed application notes and experimental protocols for the
comprehensive characterization of stearyl stearate, intended for researchers, scientists, and
drug development professionals.

Physicochemical Properties

Stearyl stearate is a white to pale yellow waxy solid with a mild, fatty odor.[1] It is highly
hydrophobic and insoluble in water, but soluble in organic solvents like ethanol and chloroform.

[1]
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Table 1: Physical and Chemical Properties of Stearyl Stearate
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Property Value Unit Source(s)
General
) Octadecyl
Chemical Name - [11[3]
octadecanoate
Octadecyl stearate,
Synonyms Stearic acid, stearyl - [11[3]
ester
CAS Number 2778-96-3 - [1][3]
Molecular Formula C36H7202 - [1]
Molecular Weight 536.96 g/mol [1]
Thermal Properties
Melting Point 52 - 62 °C [1]
Boiling Point ~549 °C [1]
Flash Point >240 °C [1]
Physical Properties
White to pale yellow
Appearance waxy solid, flakes, or - [1]
powder
Density ~0.857 g/cm3 [1]
Chemical
Characteristics
Saponification Value 100 - 118 mg KOH/g [1]
Acid Value <5 mg KOH/g [1]
lodine Value <2 g 12/100g [1]
Solubility
Water Insoluble - [1]
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Ethanol Soluble - [1]
Chloroform Soluble - [1]
Diethyl Ether Soluble (in warm) - [1]

Experimental Protocols
Wet Chemical Analysis

This protocol measures the amount of free fatty acids present in the stearyl stearate sample,
indicating its purity and the extent of hydrolytic degradation.[1]

e Reagents:
o Solvent mixture: Equal volumes of neutralized ethanol (95%) and diethyl ether.
o Titrant: 0.1 N Potassium Hydroxide (KOH) solution, accurately standardized.
o Indicator: Phenolphthalein solution (1% in ethanol).

e Procedure:

o Accurately weigh approximately 5-10 g of the stearyl stearate sample into a 250 mL
Erlenmeyer flask.[1]

o Add 50 mL of the neutralized solvent mixture to the flask.

o Gently warm the flask on a water bath, with swirling, until the sample is completely
dissolved.[1]

o Add 1 mL of phenolphthalein indicator to the solution.[1]

o Titrate with 0.1 N KOH solution, shaking constantly, until a faint pink color persists for at
least 30 seconds.[1]

o Record the volume of KOH solution used.

e Calculation:
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o Acid Value = (V x N x 56.1) / W

o Where:

V = Volume of KOH solution used (mL)

N = Normality of the KOH solution

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the sample (g)

This method determines the amount of alkali required to saponify the ester, which is indicative
of the average molecular weight of the fatty acids.[1]

e Reagents:
o Titrant: 0.5 N Hydrochloric Acid (HCI) solution, accurately standardized.
o 0.5 N Alcoholic Potassium Hydroxide (KOH) solution.
o Indicator: Phenolphthalein solution (1% in ethanol).

e Procedure:

o Accurately weigh about 1.5-2 g of the stearyl stearate sample into a 250 mL flask fitted
with a reflux condenser.[1]

o Pipette exactly 25.0 mL of 0.5 N alcoholic KOH solution into the flask.[1]

o Connect the flask to the reflux condenser and heat on a water bath for 30 minutes, swirling
occasionally.

o At the same time, prepare and run a blank determination without the sample.
o After cooling, add 1 mL of phenolphthalein indicator to both the sample and blank flasks.

o Titrate the excess KOH with 0.5 N HCI until the pink color disappears.
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e Calculation:

o Saponification Value = ((B-S) x N x 56.1) / W

o Where:

B = Volume of HCI used for the blank (mL)

S = Volume of HCI used for the sample (mL)

N = Normality of the HCI solution

56.1 = Molecular weight of KOH ( g/mol )

W = Weight of the sample (g)

Thermal Analysis

This method determines the solidification temperature of molten stearyl stearate, which
corresponds to its melting point.[1]

e Apparatus:

[e]

Glass test tube (25 mm x 100 mm).

(¢]

Air bath and water bath assembly.

[¢]

Calibrated thermometer (0.1°C resolution).

o

Heating device (e.g., hot plate or oil bath).
e Procedure:

o Slowly melt a sample of stearyl stearate in a clean, dry container until it is approximately
15°C above its expected melting point.[1]

o Pour the molten sample into the test tube to a depth of about 50 mm.[1]

o Insert the thermometer into the center of the molten sample.
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o Place the test tube into the air bath, which is then placed in a water bath maintained at 16-
28°C.[1]

o Record the temperature of the sample at 30-second intervals as it cools.[1]

o As solidification begins, the rate of cooling will slow down, creating a plateau in the
temperature readings. The constant temperature observed during this plateau is recorded
as the melting point.[1]

Spectroscopic Analysis

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional
groups present in stearyl stearate, providing a unique "molecular fingerprint".[2] The key
functional groups are the ester carbonyl group (C=0) and the long hydrocarbon chains (-CH2-).

[2]

Table 2: Characteristic FTIR Peaks for Stearyl Stearate

- . . Wavenumber .
Vibrational Mode Functional Group ( , Peak Intensity
cm-
C-H Asymmetric
Alkane (-CHz) ~2916 - 2920 Strong
Stretch
C-H Symmetric
Alkane (-CHz2) ~2848 - 2850 Strong
Stretch
C=0 Stretch Ester (-COO-) ~1735- 1740 Very Strong, Sharp
C-H Bend (Scissoring)  Methylene (-CHz-) ~1460 - 1470 Medium
Source:[2]

e |nstrumentation:

o FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

e Procedure:
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o Collect Background Spectrum: With the clean, empty ATR crystal, collect a background
spectrum (typically 16 to 32 scans) to account for environmental and instrumental noise.[2]

o Apply Sample: Place a small amount of the solid stearyl stearate sample directly onto the
center of the ATR crystal, ensuring full coverage.[2]

o Apply Pressure: Use the ATR's pressure clamp to ensure firm and uniform contact
between the sample and the crystal.[2]

o Collect Sample Spectrum: Acquire the FTIR spectrum of the sample over a typical
scanning range of 4000 cm~* to 600 cm~1.[2]

o Data Analysis:

» The software will automatically ratio the sample spectrum against the background to
produce the final absorbance or transmittance spectrum.[2]

» |dentify the characteristic absorption bands as detailed in Table 2.

» Compare the obtained spectrum with a reference spectrum of stearyl stearate to confirm
the identity and purity of the sample.[2]

Chromatographic Analysis

Gas chromatography is a powerful technique for assessing the purity of stearyl stearate and
quantifying any related impurities, such as residual stearic acid or stearyl alcohol.[4]

e Instrumentation:

o Gas chromatograph equipped with a Flame lonization Detector (FID) and a high-
temperature capillary column (e.g., HP-5MS or similar).

e Sample Preparation:

o Dissolve an accurately weighed amount of stearyl stearate in a suitable solvent (e.g.,
isooctane) to a final concentration of approximately 1 mg/mL.

e GC Conditions (Adapted from similar long-chain ester analysis):
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o Injector: Split/splitless, 380°C.[4]
o Carrier Gas: Helium or Hydrogen at a constant flow of 1-2 mL/min.[4]

o Oven Temperature Program:

Initial temperature: 150°C, hold for 1 minute.

Ramp 1: Increase to 250°C at 15°C/min.

Ramp 2: Increase to 380°C at 10°C/min.

Final hold: Hold at 380°C for 10 minutes.[4]

o Detector (FID): 390°C.[4]

e Procedure:

[¢]

Inject 1-2 L of the prepared sample solution into the GC.

[e]

Record the chromatogram.

o

Identify the peak corresponding to stearyl stearate based on its retention time, which can
be confirmed using a certified reference standard.

o

Quantify the purity by calculating the area percentage of the stearyl stearate peak relative
to the total area of all peaks in the chromatogram.

Visualizations
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General Workflow for Stearyl Stearate Characterization
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Caption: Workflow for Stearyl Stearate Characterization.
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Workflow for SLN Preparation and Characterization

SLN Preparation (Hot Homogenization)
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Caption: SLN Preparation and Characterization Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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